Cas no 2021193-62-2 (Hexane, 6-chloro-1,1,1-trifluoro-5,5-dimethyl-)

• Product Name: Hexane, 6-chloro-1,1,1-trifluoro-5,5-dimethyl-
• CAS No: 2021193-62-2
• MF: C₈H₁₄ClF₃
• MW: 202.644972324371
• CID: 5285215
• Update Time: 2025-10-28

Hexane, 6-chloro-1,1,1-trifluoro-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1,1,1-trifluoro-5,5-dimethylhexane
• Hexane, 6-chloro-1,1,1-trifluoro-5,5-dimethyl-

• Inchi： 1S/C8H14ClF3/c1-7(2,6-9)4-3-5-8(10,11)12/h3-6H2,1-2H3
• InChI Key： ANHWBXRSYNMMSS-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)CCCC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 129
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on Hexane, 6-chloro-1,1,1-trifluoro-5,5-dimethyl-

Chemical Profile of Hexane, 6-chloro-1,1,1-trifluoro-5,5-dimethyl- (CAS No. 2021193-62-2)

Hexane, 6-chloro-1,1,1-trifluoro-5,5-dimethyl-, identified by the Chemical Abstracts Service Number (CAS No. 2021193-62-2), is a fluorinated hydrocarbon with a unique structural framework that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of perfluorinated alkanes, characterized by its substitution with chlorine and fluorine atoms, which endows it with distinct physicochemical properties and potential applications in synthetic chemistry and material science.

The molecular structure of Hexane, 6-chloro-1,1,1-trifluoro-5,5-dimethyl consists of a hexane backbone with chloro and trifluoromethyl substituents strategically positioned. The presence of fluorine atoms introduces strong electron-withdrawing effects, influencing the reactivity and stability of the molecule. Such structural features make it a valuable intermediate in the synthesis of more complex organic compounds, particularly in the development of agrochemicals and specialty chemicals where fluorinated moieties are often desirable for enhancing bioactivity and metabolic stability.

In recent years, there has been growing interest in fluorinated compounds due to their broad spectrum of applications. The research on Hexane, 6-chloro-1,1,1-trifluoro-5,5-dimethyl has been particularly focused on its role as a building block in medicinal chemistry. For instance, fluorinated alkanes have been explored as pharmacophores in drug design due to their ability to modulate drug-receptor interactions and improve pharmacokinetic profiles. Studies have demonstrated that incorporating fluorine into molecular structures can lead to increased lipophilicity, reduced metabolic degradation, and enhanced binding affinity to biological targets.

One of the most compelling aspects of Hexane, 6-chloro-1,1,1-trifluoro-5,5-dimethyl is its potential utility in the synthesis of novel therapeutic agents. Researchers have leveraged its reactive chloro and trifluoromethyl groups to develop intermediates for antiviral and anticancer drugs. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding interactions with enzymes and receptors. This has led to several patents and publications describing the use of this compound in generating lead compounds for drug discovery pipelines.

The synthesis of Hexane, 6-chloro-1,1,1-trifluoro-5,5-dimethyl involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the fluorination of a precursor molecule followed by chlorination and subsequent functional group modifications. Advanced catalytic methods have been employed to achieve high yields and selectivity in these reactions. The efficiency of these synthetic routes is crucial for industrial-scale production and ensures that researchers can access sufficient quantities of this valuable compound for further investigation.

From a material science perspective, Hexane, 6-chloro-1,1,1-trifluoro-5,5-dimethyl exhibits interesting properties that make it suitable for various applications beyond pharmaceuticals. Its high thermal stability and low reactivity with common solvents suggest potential use as a high-performance solvent or additive in industrial processes. Additionally, the compound's unique electronic properties have been explored in the development of advanced materials such as liquid crystals or conductive polymers where fluorinated components contribute to enhanced performance characteristics.

The environmental impact of using fluorinated compounds like Hexane, 6-chloro-1,1,1-trifluoro-5,5-dimethyl is also a topic of ongoing research. While fluorine-based molecules offer numerous benefits in terms of chemical stability and bioactivity modulation، concerns about their persistence in the environment have prompted investigations into greener synthetic methods. Efforts are underway to develop catalytic processes that minimize waste generation and reduce reliance on hazardous reagents without compromising yield or purity.

In conclusion，Hexane，6-chloro-l，l，l-trifluoro-S，S-dimethyl (CAS No. 2021193-62-2) represents a fascinating compound with diverse applications spanning pharmaceuticals、material science，and industrial chemistry。 Its unique structural features make it an indispensable tool for researchers seeking to develop innovative solutions across multiple scientific disciplines。 As our understanding of its properties continues to evolve，so too will its role as a key intermediate in advancing chemical innovation。